Cas no 1852418-20-2 (1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea)

1-[(3-Methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea is a triazole-based urea derivative with potential applications in medicinal chemistry and agrochemical research. Its structure combines a 1,2,4-triazole core with a propylurea moiety, offering versatility in molecular interactions. The compound may exhibit biological activity due to the presence of the triazole ring, which is known for its role in hydrogen bonding and metal coordination. Its stability and synthetic accessibility make it a candidate for further pharmacological or pesticidal studies. The methyl and propyl substituents contribute to its lipophilicity, potentially enhancing membrane permeability. This compound is of interest for structure-activity relationship investigations in drug discovery or crop protection.
1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea structure
1852418-20-2 structure
Product Name:1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea
CAS No:1852418-20-2
MF:C8H15N5O
MW:197.237600564957
CID:6020712
PubChem ID:165449467
Update Time:2025-05-26

1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea Chemical and Physical Properties

Names and Identifiers

    • 1852418-20-2
    • EN300-714405
    • 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea
    • Inchi: 1S/C8H15N5O/c1-3-4-9-8(14)10-5-7-11-6(2)12-13-7/h3-5H2,1-2H3,(H2,9,10,14)(H,11,12,13)
    • InChI Key: WSCASACHGOHJHK-UHFFFAOYSA-N
    • SMILES: O=C(NCC1=NNC(C)=N1)NCCC

Computed Properties

  • Exact Mass: 197.12766012g/mol
  • Monoisotopic Mass: 197.12766012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 82.7Ų

1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-714405-1.0g
1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea
1852418-20-2
1g
$0.0 2023-06-07

Additional information on 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea

Recent Advances in the Study of 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea (CAS: 1852418-20-2)

The compound 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea (CAS: 1852418-20-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole-urea hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea on specific kinase enzymes implicated in inflammatory pathways. The researchers employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high affinity for the target enzymes. Notably, the study reported an IC50 value in the nanomolar range, suggesting potent inhibitory activity. These findings position the compound as a potential candidate for the development of novel anti-inflammatory agents.

Further research has explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute evaluated the antitumor activity of 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea in various cancer cell lines. The results indicated significant cytotoxicity against certain types of solid tumors, with minimal effects on normal cells. The study also identified potential synergistic effects when combined with existing chemotherapeutic agents, opening new avenues for combination therapy strategies.

From a pharmacokinetic perspective, recent investigations have focused on optimizing the bioavailability and metabolic stability of 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea. A 2024 publication in Drug Metabolism and Disposition reported on structural modifications that enhance the compound's oral absorption while maintaining its therapeutic efficacy. These modifications have led to the development of derivative compounds with improved drug-like properties, currently undergoing further evaluation in animal models.

The safety profile of 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea has also been a subject of recent investigation. Toxicology studies conducted in accordance with OECD guidelines have demonstrated favorable results, with no significant adverse effects observed at therapeutic doses. However, researchers emphasize the need for more comprehensive long-term toxicity studies before clinical translation can be considered.

Looking forward, the scientific community anticipates that 1-[(3-methyl-1H-1,2,4-triazol-5-yl)methyl]-3-propylurea and its derivatives may represent a new class of therapeutic agents with applications across multiple disease areas. Ongoing research efforts are focused on further elucidating its molecular targets, optimizing its pharmacological properties, and exploring potential clinical applications. The compound's unique chemical structure and demonstrated biological activities make it a promising subject for continued investigation in the field of chemical biology and drug discovery.

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